![molecular formula C7H3BrCl2O B2457893 4-Bromo-2-chlorobenzoyl chloride CAS No. 21900-55-0](/img/structure/B2457893.png)
4-Bromo-2-chlorobenzoyl chloride
Overview
Description
4-Bromo-2-chlorobenzoyl chloride is a chemical compound with the molecular weight of 253.91 . It is also known by its IUPAC name, this compound .
Synthesis Analysis
The synthesis of this compound involves the reaction of 5-bromo-2-chlorobenzoyl chloride with phenetole . The crude product is then recrystallised from the appropriate solvent .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H3BrCl2O/c8-4-1-2-5 (7 (10)11)6 (9)3-4/h1-3H . This code provides a specific representation of the molecular structure of the compound .Chemical Reactions Analysis
This compound is an acyl chloride and reacts with 2-amino-2-seleno-5,5-dimethyl-1,3,2-dioxaphosphorinane to yield the respective N-acyl selenophosphoramides .Safety and Hazards
4-Bromo-2-chlorobenzoyl chloride is considered hazardous. It causes severe skin burns and eye damage, and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and it should be handled with protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
It’s known that benzoyl chloride compounds often interact with various biological macromolecules, such as proteins and nucleic acids .
Mode of Action
4-Bromo-2-chlorobenzoyl chloride, like other benzoyl chloride compounds, is likely to undergo nucleophilic substitution reactions . In these reactions, a nucleophile (a molecule that donates an electron pair) attacks the benzoyl chloride, leading to the replacement of the chloride group .
Biochemical Pathways
Benzoyl chloride compounds are often used in the synthesis of pharmaceuticals , suggesting they may play a role in various biochemical pathways depending on the specific drug synthesized.
Result of Action
It’s known that benzoyl chloride compounds can react with biological macromolecules, potentially leading to changes in cellular function .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, the rate of nucleophilic substitution reactions can be influenced by the pH of the environment .
Biochemical Analysis
Biochemical Properties
It is known that benzylic halides, such as 4-Bromo-2-chlorobenzoyl chloride, typically react via an SN2 pathway . This suggests that this compound may interact with enzymes, proteins, and other biomolecules in a similar manner.
Molecular Mechanism
The molecular mechanism of this compound involves a free radical reaction . In the initiating step, NBS loses the N-bromo atom, leaving behind a succinimidyl radical (S·). It is the S· that removes a hydrogen to form succinimide (SH). Then, the compound reacts with NBS to form a brominated compound .
properties
IUPAC Name |
4-bromo-2-chlorobenzoyl chloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrCl2O/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHYXATIWDIHXAA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)Cl)C(=O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrCl2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.90 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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